Cas no 69727-13-5 (10,13-dimethyldocos-11-yne-10,13-diol)

• Product Name: 10,13-dimethyldocos-11-yne-10,13-diol
• CAS No: 69727-13-5
• MF: C₂₄H₄₆O₂
• MW: 366.620848178864
• CID: 1739180
• PubChem ID: 221270
• Update Time: 2025-04-21

10,13-dimethyldocos-11-yne-10,13-diol Chemical and Physical Properties

Names and Identifiers

• 10,13-dimethyldocos-11-yne-10,13-diol
• C15398
• NSC5645
• AC1L5A0Q
• AC1Q76HV
• 10,13-Dimethyl-11-docosyne-10,13-diol
• AR-1C0055
• 10,13-dimethyl-docos-11-yne-10,13-diol
• 10,13-Dimethyl-docos-11-in-10,13-diol
• CTK5D1095
• C15398; NSC5645; AC1L5A0Q; AC1Q76HV; 10,13-Dimethyl-11-docosyne-10,13-diol; AR-1C0055; 10,13-dimethyl-docos-11-yne-10,13-diol; 10,13-Dimethyl-docos-11-in-10,13-diol; CTK5D1095;
• 11-Docosyne-10, 10,13-dimethyl-
• DTXSID20277999
• NSC-5645
• 69727-13-5
• CHEBI:79899
• 11-Docosyne-10,13-diol,10,13-dimethyl-
• Q27149057
• UNII-P38VAW9TGJ
• SCHEMBL15364769
• P38VAW9TGJ
• DTXCID40229157

• Inchi： 1S/C24H46O2/c1-5-7-9-11-13-15-17-19-23(3,25)21-22-24(4,26)20-18-16-14-12-10-8-6-2/h25-26H,5-20H2,1-4H3
• InChI Key： SVJREAUWQPERAY-UHFFFAOYSA-N
• SMILES： OC(C#CC(C)(CCCCCCCCC)O)(C)CCCCCCCCC

Computed Properties

• Exact Mass: 366.34998
• Monoisotopic Mass: 366.349780706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 18
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46